Cas no 89569-50-6 (2(1H)-Quinoxalinone, 3-[(hydroxyimino)(2-hydroxyphenyl)methyl]-)
![2(1H)-Quinoxalinone, 3-[(hydroxyimino)(2-hydroxyphenyl)methyl]- structure](https://www.kuujia.com/scimg/cas/89569-50-6x500.png)
89569-50-6 structure
Product name:2(1H)-Quinoxalinone, 3-[(hydroxyimino)(2-hydroxyphenyl)methyl]-
2(1H)-Quinoxalinone, 3-[(hydroxyimino)(2-hydroxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinoxalinone, 3-[(hydroxyimino)(2-hydroxyphenyl)methyl]-
- 3-[(2-hydroxyphenyl)-nitrosomethylidene]-1,4-dihydroquinoxalin-2-one
- DTXSID60754390
- 3-[(2-Hydroxyphenyl)(nitroso)methylidene]-3,4-dihydroquinoxalin-2(1H)-one
- 89569-50-6
-
- Inchi: InChI=1S/C15H11N3O3/c19-12-8-4-1-5-9(12)13(18-21)14-15(20)17-11-7-3-2-6-10(11)16-14/h1-8,19,21H,(H,17,20)/b18-13+
- InChI Key: YTCZSLCPAOQDPL-QGOAFFKASA-N
- SMILES: C1=CC=C(C(=C1)C(=NO)C2=NC3=CC=CC=C3NC2=O)O
Computed Properties
- Exact Mass: 281.08004122g/mol
- Monoisotopic Mass: 281.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 94.3Ų
2(1H)-Quinoxalinone, 3-[(hydroxyimino)(2-hydroxyphenyl)methyl]- Related Literature
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
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Weida Chang,Shanghao Liu,Zhimin Li,Kaibo Zhu RSC Adv., 2019,9, 28323-28329
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W. Rahmah,Z. Wang,S. Kawi React. Chem. Eng., 2021,6, 401-417
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